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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzoic acid

Cat. No.: B114173 Get Quote

This technical support guide provides detailed information on the stability and storage of 3-
Bromo-5-hydroxybenzoic acid, addressing common issues researchers, scientists, and drug

development professionals may encounter.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for 3-Bromo-5-hydroxybenzoic acid?

A1: To ensure the long-term stability of 3-Bromo-5-hydroxybenzoic acid, it should be stored

in a tightly sealed container in a dry, well-ventilated area. The recommended temperature is

between 10°C and 25°C (room temperature).[1][2] For enhanced stability, especially for long-

term storage, it is advisable to store the compound under an inert gas, such as nitrogen. The

storage area should be secure and accessible only to authorized personnel.

Q2: How stable is 3-Bromo-5-hydroxybenzoic acid under standard laboratory conditions?

A2: The product is chemically stable under standard ambient conditions, such as room

temperature. However, stability can be compromised by exposure to incompatible materials,

moisture, or high temperatures.

Q3: What substances are incompatible with 3-Bromo-5-hydroxybenzoic acid?

A3: Avoid contact with strong oxidizing agents, strong bases, acids, acid chlorides, and acid

anhydrides.[3][4] Exposure to these substances can lead to degradation of the compound. It is
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also important to avoid conditions that could lead to moisture exposure.[4]

Q4: I've noticed a change in the color of my 3-Bromo-5-hydroxybenzoic acid. What does this

indicate?

A4: 3-Bromo-5-hydroxybenzoic acid is typically a white to light yellow or light orange powder

or crystal.[2] A significant color change (e.g., turning dark brown or black) may suggest

degradation, possibly due to oxidation or contamination. Phenolic compounds can be

susceptible to oxidation, which often results in coloration. If you observe a color change, it is

recommended to verify the purity of the material before use (see Experimental Protocols).

Q5: My compound is not dissolving as expected. Could this be a stability issue?

A5: Yes, a change in solubility can indicate degradation. 3-Bromo-5-hydroxybenzoic acid is

soluble in methanol.[1][2] If you find that the compound is no longer fully soluble in this solvent

or if insoluble particulates are observed, it may have degraded or polymerized. It is

recommended to perform a quality control check.

Q6: What are the primary hazards associated with handling this compound?

A6: 3-Bromo-5-hydroxybenzoic acid is classified as toxic if swallowed (Acute Toxicity, Oral,

Category 3) and is very toxic to aquatic life.[5] It can also cause skin and eye irritation and may

cause respiratory irritation.[3][4][6] Always handle this compound with appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, in a well-

ventilated area or fume hood.[6][7] Avoid generating dust.
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Property Value Source(s)

CAS Number 140472-69-1 [7]

Molecular Formula C₇H₅BrO₃ [5][7]

Molecular Weight 217.02 g/mol [5][7]

Appearance
White to Light yellow to Light

orange powder/crystal
[2]

Melting Point 237-241 °C [1][2][7]

Boiling Point 388.1 °C (Predicted) [1]

Solubility Soluble in Methanol [1][2]

Table 2: Recommended Storage and Handling

Parameter Recommendation Source(s)

Temperature
Room Temperature (10°C -

25°C)
[1][2]

Atmosphere
Store under inert gas (e.g.,

Nitrogen)

Container Tightly closed/sealed

Environment Dry, well-ventilated area

Incompatibilities
Strong oxidizing agents, strong

bases, moisture
[3][4]

Safety Store locked up [5]

Experimental Protocols
Protocol 1: Assessment of Compound Integrity

This protocol outlines steps to assess the stability and purity of a 3-Bromo-5-hydroxybenzoic
acid sample if degradation is suspected.
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1. Visual Inspection:

Objective: To check for physical signs of degradation.
Method:

Observe the physical appearance of the solid compound.
Note its color and texture. Compare it to a reference standard or the description on the
certificate of analysis.
Look for signs of clumping, discoloration, or a melted appearance, which could indicate
moisture absorption or degradation.

2. Solubility Test:

Objective: To verify the compound's solubility profile.
Method:

Prepare a solution at a known concentration (e.g., 1 mg/mL) in methanol.
Vortex or sonicate the sample to aid dissolution.
Visually inspect the solution for any undissolved particulates or haze. A pure, stable
compound should form a clear solution.

3. Purity Analysis via High-Performance Liquid Chromatography (HPLC):

Objective: To quantitatively assess the purity and detect degradation products.
Methodology:

Sample Preparation: Prepare a sample solution in a suitable mobile phase (e.g., methanol or
acetonitrile/water mixture) at a concentration of approximately 1 mg/mL. Filter the sample
through a 0.22 µm syringe filter.
HPLC Conditions (General Example - must be optimized):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: A gradient of Solvent A (e.g., 0.1% formic acid in water) and Solvent B (e.g.,
0.1% formic acid in acetonitrile).
Flow Rate: 1.0 mL/min.
Detection: UV detector at a wavelength relevant to the compound's chromophore (e.g., 254
nm or 280 nm).
Injection Volume: 10 µL.
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Analysis: Run the sample and analyze the chromatogram. The appearance of new peaks or
a decrease in the area of the main peak compared to a reference standard indicates
degradation. Purity can be calculated based on the relative peak areas.
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Caption: Troubleshooting workflow for suspected compound degradation.
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Caption: Key relationships in the storage and handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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